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Compound of Interest

Compound Name:
2'-Hydroxy-3-

phenylpropiophenone

Cat. No.: B021841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2'-Hydroxy-3-
phenylpropiophenone in various organic solvents. Due to the limited availability of specific

quantitative solubility data in publicly accessible literature, this document summarizes the

available qualitative information and furnishes a detailed, generalized experimental protocol for

determining the solubility of organic compounds. Furthermore, a visualization of a common

synthesis pathway for 2'-Hydroxy-3-phenylpropiophenone is provided to offer a

comprehensive profile of this compound.

Data Presentation: Solubility Summary
While precise quantitative solubility values for 2'-Hydroxy-3-phenylpropiophenone are not

readily available in the reviewed literature, several sources provide qualitative descriptions of

its solubility in common organic solvents. This information is summarized in the table below. It

is important to note that "slightly soluble" indicates that the compound does not dissolve

completely in the solvent but does show some degree of dissolution. For a structurally related

compound, 2-Hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone, a solubility of

approximately 30 mg/mL has been reported in ethanol, dimethyl sulfoxide (DMSO), and

dimethylformamide, which may offer a preliminary estimation for 2'-Hydroxy-3-
phenylpropiophenone.
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Organic Solvent Qualitative Solubility

Ethanol Soluble

Acetone Soluble

Chloroform Slightly Soluble[1]

Dichloromethane Slightly Soluble[1]

Ethyl Acetate Slightly Soluble[1]

Water Sparingly Soluble[2]

Experimental Protocols: Determination of Solubility
The following is a generalized experimental protocol for determining the solubility of a solid

organic compound, such as 2'-Hydroxy-3-phenylpropiophenone, in an organic solvent. This

method is based on the principle of creating a saturated solution and then determining the

concentration of the solute.

Objective: To determine the solubility of 2'-Hydroxy-3-phenylpropiophenone in a specific

organic solvent at a given temperature.

Materials:

2'-Hydroxy-3-phenylpropiophenone (solid)

Selected organic solvent (e.g., ethanol, acetone, ethyl acetate)

Analytical balance

Vials or test tubes with screw caps

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)

Syringes
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Volumetric flasks

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of the Saturated Solution:

Add an excess amount of solid 2'-Hydroxy-3-phenylpropiophenone to a vial containing

a known volume of the organic solvent. The presence of undissolved solid is crucial to

ensure saturation.

Seal the vial to prevent solvent evaporation.

Place the vial in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours).

Sample Collection and Filtration:

After the equilibration period, allow the undissolved solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) using

a syringe.

Attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed vial to

remove any undissolved solid particles.

Gravimetric Analysis (for non-volatile solutes):

Weigh the vial containing the filtered saturated solution.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature below the boiling point of the solvent and the melting point of the compound.
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Once the solvent is completely removed, weigh the vial again. The difference in weight

corresponds to the mass of the dissolved 2'-Hydroxy-3-phenylpropiophenone.

Calculate the solubility in g/100 mL or other desired units.

Instrumental Analysis (HPLC or UV-Vis):

Accurately dilute a known volume of the filtered saturated solution with the same organic

solvent using volumetric flasks.

Prepare a series of standard solutions of 2'-Hydroxy-3-phenylpropiophenone of known

concentrations.

Analyze the standard solutions and the diluted sample solution using a calibrated HPLC or

UV-Vis spectrophotometer.

Construct a calibration curve from the data of the standard solutions.

Determine the concentration of 2'-Hydroxy-3-phenylpropiophenone in the diluted

sample from the calibration curve.

Calculate the original concentration in the saturated solution, taking into account the

dilution factor. This value represents the solubility.

Mandatory Visualization: Synthesis of 2'-Hydroxy-3-
phenylpropiophenone
The following diagram illustrates a synthetic route for 2'-Hydroxy-3-phenylpropiophenone.

This pathway is a crucial aspect for researchers working with this compound, providing context

for its origin and potential impurities.
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Caption: Synthesis workflow for 2'-Hydroxy-3-phenylpropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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